Cas no 400858-60-8 (Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-)
400858-60-8 structure
Product Name:Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
CAS No:400858-60-8
MF:C16H18ClN
MW:259.773823261261
CID:3966808
PubChem ID:21957952
Update Time:2025-04-22
Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
- N-(4-chlorobenzyl)-4-isopropylbenzenamine
- [(4-chlorophenyl)methyl](4-isopropylphenyl)amine
- SCHEMBL855985
- 400858-60-8
- DA-06145
- [(4-chlorophenyl)methyl](4-isopropylphenyl) amine
- N-(4-Chlorobenzyl)-4-isopropylaniline
- AKOS005853754
- XGKYWQZJPKZTNQ-UHFFFAOYSA-N
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- Inchi: 1S/C16H18ClN/c1-12(2)14-5-9-16(10-6-14)18-11-13-3-7-15(17)8-4-13/h3-10,12,18H,11H2,1-2H3
- InChI Key: XGKYWQZJPKZTNQ-UHFFFAOYSA-N
- SMILES: C1(CNC2=CC=C(C(C)C)C=C2)=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 259.1127773Da
- Monoisotopic Mass: 259.1127773Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 12Ų
Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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